Cas no 2171704-33-7 (2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid
• CAS No: 2171704-33-7
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5997422
• PubChem ID: 165532660
• Update Time: 2025-10-31

2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid
• 2171704-33-7
• EN300-1284379
• 2-(1-{[(tert-butoxy)carbonyl]amino}-2-methoxycyclobutyl)acetic acid

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-12(7-9(14)15)6-5-8(12)17-4/h8H,5-7H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： SIVAWRJYSDYEAK-UHFFFAOYSA-N
• SMILES： O(C)C1CCC1(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid

Introduction to 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid (CAS No. 2171704-33-7)

2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid (CAS No. 2171704-33-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid is composed of a cyclobutyl ring with a methoxy substituent and a tert-butoxycarbonyl (Boc) protected amino group attached to the acetic acid moiety. The Boc group is a commonly used protecting group in organic synthesis, known for its stability under mild conditions and ease of removal under acidic conditions. This structural arrangement imparts unique properties to the compound, making it an attractive candidate for drug development.

In terms of synthesis, several methods have been reported for the preparation of 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid. One common approach involves the reaction of 2-methoxycyclobutylamine with tert-butyl bromoacetate, followed by deprotection of the Boc group to yield the final product. Another method involves the use of palladium-catalyzed coupling reactions to construct the cyclobutyl ring and subsequent functionalization to introduce the methoxy and Boc groups. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The biological activities of 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid have been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. Additionally, studies have demonstrated that 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid possesses anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory conditions.

Beyond its enzymatic inhibition properties, 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid has also been investigated for its potential as a modulator of protein-protein interactions (PPIs). PPIs play a critical role in many biological processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Recent studies have shown that this compound can selectively disrupt specific PPIs, thereby modulating cellular signaling pathways and exerting therapeutic effects. These findings highlight the versatility of 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid as a multifunctional therapeutic agent.

In addition to its therapeutic potential, 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid has also been explored for its use in diagnostic applications. Its unique structural features make it an excellent candidate for conjugation with imaging agents or other functional groups, enabling its use in targeted imaging and drug delivery systems. For example, researchers have conjugated this compound with fluorescent dyes or radiolabels to develop probes for detecting specific biomarkers in vivo. These probes have shown high sensitivity and specificity, making them valuable tools for early disease diagnosis and monitoring treatment efficacy.

The safety profile of 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid has also been evaluated in preclinical studies. Toxicity assessments have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclobutyl)acetic acid (CAS No. 2171704-33-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development, particularly in the areas of enzyme inhibition, protein-protein interaction modulation, and diagnostic imaging. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.